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Compound of Interest

Compound Name:
Adenosine triphosphate disodium

hydrate

Cat. No.: B1233522 Get Quote

Essential Safety and Handling Guide for
Adenosine Triphosphate Disodium Hydrate
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Adenosine triphosphate disodium hydrate (ATP

disodium hydrate). The following procedures ensure safe operational handling and disposal in

a laboratory setting.

Adenosine triphosphate disodium hydrate is generally considered non-hazardous according

to the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals.[1]

However, it is imperative to adhere to prudent laboratory practices as unforeseeable reactions

can occur.[1]

Personal Protective Equipment (PPE)
While ATP disodium hydrate is not classified as hazardous, the use of appropriate personal

protective equipment is a fundamental aspect of safe laboratory practice. The following table

summarizes the recommended PPE for handling this compound.
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PPE Category Recommended Equipment Standard References

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles. A face shield may be

appropriate for larger

quantities or when there is a

risk of splashing.

OSHA 29 CFR 1910.133, EN

166

Hand Protection

Chemically resistant,

impervious gloves (e.g., nitrile,

neoprene). Gloves should be

inspected before use and

disposed of properly after

handling the material.[2][3][4]

Body Protection

A standard laboratory coat or a

complete suit protecting

against chemicals, depending

on the scale of the operation

and potential for exposure.[2]

Respiratory Protection

Not typically required under

normal use conditions with

adequate ventilation.[5][6] If

dust formation is likely, a

NIOSH/MSHA-approved

respirator should be used.[2]

NIOSH (US), CEN (EU)

Operational Handling and Storage
Adherence to proper handling and storage protocols is essential to maintain the integrity of ATP

disodium hydrate and ensure the safety of laboratory personnel.

Handling Protocol:

Ventilation: Always handle the compound in a well-ventilated area. The use of a chemical

fume hood is recommended, especially when working with larger quantities or when dust

may be generated.[2]
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Avoid Contact: Take measures to prevent contact with eyes, skin, and clothing.[2] Do not

breathe in the dust.[5][6]

Personal Hygiene: Wash hands thoroughly with soap and water after handling the compound

and before breaks or leaving the laboratory.[1][2][3]

Equipment: Use clean, dedicated spatulas and weighing boats for transferring the powder.

Storage Protocol:

Container: Keep the container tightly closed in a dry and well-ventilated place.[2][3]

Temperature: The recommended storage temperature is -20°C for long-term stability.[1][2][3]

Incompatibilities: Avoid contact with strong oxidizing agents, heat, and moisture.[1][5]

Disposal Plan
Proper disposal of ATP disodium hydrate and its containers is crucial to prevent environmental

contamination and comply with regulations.

Waste Disposal:

Unused Material: Dispose of unused or waste material by entrusting it to a licensed waste

disposal company.[7] Do not dispose of it in the sewer system.[2][7][8]

Contaminated Containers: Handle uncleaned containers as you would the product itself.

Containers can be triple-rinsed (or the equivalent) and then offered for recycling or

reconditioning.[8] Alternatively, puncture the packaging to render it unusable for other

purposes before disposing of it in a sanitary landfill.[8]

Spill Cleanup:

Ventilate: Ensure the area of the spill is well-ventilated.[1]

Containment: Prevent further leakage or spillage if it is safe to do so.[2]
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Cleanup: For small spills, wipe up with a damp towel.[1] For larger spills, sweep up the

material, avoiding dust formation, and shovel it into a suitable, closed container for disposal.

[2][6]

Post-Cleanup: Wash the spill site after the material has been collected.[1]

Experimental Workflow
The following diagram illustrates the standard workflow for handling Adenosine triphosphate
disodium hydrate in a laboratory setting, from preparation to disposal.
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Workflow for Handling Adenosine Triphosphate Disodium Hydrate
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Caption: Workflow for handling ATP disodium hydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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